Cas no 84613-55-8 (Phenol, 4-[(3,5-dinitrophenyl)azo]-)

Phenol, 4-[(3,5-dinitrophenyl)azo]- structure
84613-55-8 structure
Product Name:Phenol, 4-[(3,5-dinitrophenyl)azo]-
CAS No:84613-55-8
MF:C12H8N4O5
MW:288.215722084045
CID:666675
PubChem ID:136245454
Update Time:2025-04-19

Phenol, 4-[(3,5-dinitrophenyl)azo]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-[(3,5-dinitrophenyl)azo]-
    • 4-[(3,5-dinitrophenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one
    • 84613-55-8
    • 4-[2-(3,5-Dinitrophenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one
    • DTXSID90834018
    • Inchi: 1S/C12H8N4O5/c17-12-3-1-8(2-4-12)13-14-9-5-10(15(18)19)7-11(6-9)16(20)21/h1-7,17H/b14-13+
    • InChI Key: MVBVIKGUCSXDAO-BUHFOSPRSA-N
    • SMILES: OC1C=CC(=CC=1)/N=N/C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 288.04946937g/mol
  • Monoisotopic Mass: 288.04946937g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 137Ų

Phenol, 4-[(3,5-dinitrophenyl)azo]- Related Literature

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